Cas no 2411268-90-9 (2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide)

• Product Name: 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide
• CAS No: 2411268-90-9
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5357600
• PubChem ID: 146098097
• Update Time: 2025-10-25

2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3952174660
• 2-Chloro-N-[3-(5-cyclopropylpyrazol-1-yl)propyl]acetamide
• 2-chloro-N-[3-(5-cyclopropyl-1H-pyrazol-1-yl)propyl]acetamide
• 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide

• Inchi： 1S/C11H16ClN3O/c12-8-11(16)13-5-1-7-15-10(4-6-14-15)9-2-3-9/h4,6,9H,1-3,5,7-8H2,(H,13,16)
• InChI Key： ZDSSFDZHIQBTHY-UHFFFAOYSA-N
• SMILES： ClCC(NCCCN1C(=CC=N1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: 1
• Topological Polar Surface Area: 46.9

Additional information on 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide

Exploring the Chemistry and Applications of 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide (CAS No. 2411268-90-9)

In the ever-evolving landscape of chemical research, 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide (CAS No. 2411268-90-9) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and cyclopropyl moieties, is increasingly studied for its potential in various scientific and industrial applications. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can tailor its properties for specific uses.

The compound's acetamide backbone, combined with the chloro substituent, provides a robust framework for further chemical transformations. This makes 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide a valuable intermediate in synthetic chemistry. Its CAS No. 2411268-90-9 serves as a unique identifier, ensuring precise referencing in academic and industrial databases. The growing demand for specialized heterocyclic compounds has further amplified interest in this molecule.

One of the most searched topics in chemical forums and AI-driven platforms revolves around the synthetic pathways for such compounds. Researchers often inquire about the optimal conditions for synthesizing 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide, including catalyst selection and reaction kinetics. Additionally, the compound's solubility and stability under various environmental conditions are frequently discussed, as these properties are critical for its practical application.

The pyrazole ring in this compound is a focal point for many studies, given its prevalence in pharmaceuticals and agrochemicals. Users often search for pyrazole derivatives and their biological activities, making 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide a relevant subject in these discussions. Its potential role in drug discovery and material science is another hot topic, with many exploring its interactions with biological targets or its incorporation into advanced polymers.

From an industrial perspective, the scalability of producing 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide is a common query. Manufacturers and researchers alike seek efficient, cost-effective methods to synthesize this compound in large quantities without compromising purity. The green chemistry movement has also influenced these discussions, with a push toward sustainable synthesis methods that minimize waste and energy consumption.

In summary, 2-chloro-N-3-(5-cyclopropyl-1H-pyrazol-1-yl)propylacetamide (CAS No. 2411268-90-9) represents a fascinating area of research with broad implications. Its structural features, combined with the growing demand for specialized intermediates, ensure its continued relevance in both academic and industrial settings. As search trends indicate, the compound's synthetic routes, applications, and properties remain key areas of exploration for scientists worldwide.